Cas no 103986-66-9 (2-Pentenoic acid,4-phenyl-)

• Product Name: 2-Pentenoic acid,4-phenyl-
• CAS No: 103986-66-9
• MF: C₁₁H₁₂O₂
• MW: 176.211783409119
• CID: 125975
• PubChem ID: 53421017
• Update Time: 2025-04-18

2-Pentenoic acid,4-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2-Pentenoic acid,4-phenyl-
• (E)-4-PHENYL-PENT-2-ENOIC ACID
• 4-phenylpent-2-enoic acid
• (2E)-4-Phenylpent-2-enoic acid
• 2-pentenoic acid, 4-phenyl-, (2E)-
• 103986-66-9
• SCHEMBL2347397
• DTXSID20697714

• Inchi： 1S/C11H12O2/c1-9(7-8-11(12)13)10-5-3-2-4-6-10/h2-9H,1H3,(H,12,13)
• InChI Key： IEEWSHYKEAWEMY-UHFFFAOYSA-N
• SMILES： OC(C=CC(C)C1C=CC=CC=1)=O

Computed Properties

• Exact Mass: 176.084
• Monoisotopic Mass: 176.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 190
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• Topological Polar Surface Area: 37.3A^2
• XLogP3: 2.5

Experimental Properties

• Density: 1.096
• Boiling Point: 326.1°C at 760 mmHg
• Flash Point: 230.1°C
• Refractive Index: 1.551
• PSA: 37.30000
• LogP: 2.43090